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Compound of Interest

Compound Name: Volvalerenal E

Cat. No.: B14033956 Get Quote

A comprehensive search of scientific databases and literature has revealed no publicly

available information on the chemical structure or synthesis of a compound named

"Volvalerenal E". As the chemical structure is the fundamental prerequisite for designing a

synthetic route, a detailed synthesis protocol, including application notes, experimental

procedures, and data tables, cannot be provided at this time.

The search for "Volvalerenal E" did not yield any publications detailing its isolation,

characterization, or synthesis. Chemical databases such as PubChem do not contain an entry

for this specific compound. It is possible that "Volvalerenal E" is a very recently discovered

natural product that has not yet been fully characterized or published in the peer-reviewed

literature, or that the name is a misnomer or contains a typographical error.

Information on Structurally Related
Sesquiterpenoids from Valeriana Species
While information on "Volvalerenal E" is unavailable, extensive research has been conducted

on other sesquiterpenoids isolated from plants of the Valeriana genus. These compounds

share biosynthetic origins and structural similarities. Insights into their synthesis may provide a

foundation for a potential future synthesis of "Volvalerenal E," once its structure is elucidated.

Notable related compounds include:
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Valerenal: A known sesquiterpenoid isolated from Valeriana officinalis.[1] Its chemical

structure is well-established.

Volvalerenal D: The structure of this related compound is available in the PubChem

database.[2]

Valerenic Acid: A well-studied sesquiterpenoid from Valeriana officinalis with known biological

activities.[3] The total synthesis of valerenic acid has been reported in the literature.

Valerenol and Valerena-4,7(11)-diene: Other related sesquiterpenoids from Valeriana.[4]

The biosynthesis of these C15 sesquiterpenoids in Valeriana species generally proceeds from

farnesyl diphosphate.[3]

For researchers, scientists, and drug development professionals interested in this class of

compounds, the existing literature on the synthesis of related sesquiterpenoids, such as

valerenic acid, would be the most relevant starting point for developing a synthetic strategy for

novel derivatives, once their structures are known.

Should the chemical structure of "Volvalerenal E" become available, a detailed and actionable

synthesis protocol could potentially be developed based on established synthetic

methodologies for complex natural products. We recommend monitoring the natural product

chemistry literature for any new publications on compounds isolated from Valeriana species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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